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Introduction

Lithium extraction from hard-rock minerals, particularly spodumene, is a cornerstone of the
supply chain for lithium-ion batteries and other critical technologies. The conventional and most
established method involves the sulfuric acid roasting of 3-spodumene. This process is favored
for its high lithium recovery rates and economic viability.[1][2]

The process begins with the conversion of the chemically inert a-spodumene to the more
reactive 3-spodumene via calcination at high temperatures (1050-1100°C).[3][4] This phase
transformation alters the crystal structure from monoclinic to tetragonal, making it susceptible to
chemical attack.[5][6][7] The subsequent step, which is the focus of this protocol, is the
sulfation roast. During this stage, B-spodumene is mixed with concentrated sulfuric acid and
heated to a moderate temperature (typically 200-250°C).[3] This causes an ion exchange
reaction where hydrogen ions (H+) from the acid replace the lithium ions (Li+) in the
spodumene lattice, forming water-soluble lithium sulfate (Li2SOa4).[5][8]

This document provides a detailed overview of the optimal parameters for this roasting process
and a step-by-step experimental protocol to achieve high lithium extraction efficiencies.

Key Parameters for Optimal Sulfation Roasting
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The efficiency of lithium extraction is highly dependent on four critical parameters: roasting
temperature, roasting time, sulfuric acid dosage, and particle size of the -spodumene
concentrate.

» Roasting Temperature: The ideal temperature range for sulfation roasting is typically
between 225°C and 250°C.[1][3][5][9] Temperatures below this range result in slow reaction
kinetics and incomplete conversion. Conversely, temperatures significantly above 250°C can
lead to the decomposition of sulfuric acid and may negatively affect extraction efficiency.[9]
[10]

e Roasting Time: A roasting duration of 30 to 60 minutes is generally sufficient to achieve high
lithium recovery.[1][3][9] Studies have shown that optimal results can be obtained in as little
as 30 minutes under the right conditions.[1][2][5] Elongated roasting times do not necessarily
improve extraction and can be energy-inefficient.[9][10]

» Sulfuric Acid Dosage: An excess of sulfuric acid relative to the stoichiometric requirement is
crucial for driving the reaction to completion. The optimal dosage is typically a 30% to 40%
stoichiometric excess.[1][2] This ensures that enough acid is available to react with the
lithium in the spodumene, accounting for any potential consumption by impurity minerals.[1]
However, a very high excess of acid can be detrimental to the process.[9][10]

o Particle Size: A smaller particle size increases the surface area available for reaction with the
acid. While not always explicitly quantified in all studies, grinding the -spodumene to a fine
powder (e.g., < 180 microns) after calcination is a standard and necessary step to enhance
reactivity.[3][7]

Data Presentation: Summary of Optimal Parameters

The following tables summarize quantitative data from various studies, highlighting the
conditions that lead to high lithium extraction efficiencies.

Table 1: Optimal Sulfuric Acid Roasting Parameters and Lithium Extraction Efficiency
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Roasting H2S0a4

Roasting Time o . Li Extraction

Temperature . Stoichiometric Reference
(min) (%)

(°C) Excess (%)

250 60 80% 98% [9][10]

225 30 30% 97.1% [1]

250 30 40% 96.9% [2][5]

250 180 Not specified 92% [6]

Table 2: Influence of Roasting Temperature on Lithium Extraction (Conditions: 80% excess
H2S0a4, 1-hour roasting)

Roasting Temperature (°C) Li Extraction (%)
200 < 90% (Implied)

250 98%

300 Decreased efficiency

Data synthesized from multiple sources indicating 250°C as optimal.[9][10]

Experimental Protocols

This section provides a detailed methodology for performing the sulfuric acid roasting of 3-

spodumene at a laboratory scale.

Protocol 1: Complete Process from a-Spodumene to Leached Lithium Sulfate
Materials & Equipment:

e 0-Spodumene concentrate

o Concentrated (93-98%) Sulfuric Acid (H2S0Oa4)

e Deionized (DI) Water
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o Muffle furnace (capable of 21100°C)

¢ Roasting furnace (e.g., rotary tube or muffle, capable of =300°C)

e Ceramic or high-silica glass crucibles

e Grinding equipment (e.g., ring mill, ball mill)

» Laboratory beakers and magnetic stirrer

« Filtration apparatus (e.g., vacuum filter with Buchner funnel)

e Analytical equipment for lithium concentration (e.g., ICP-OES, AAS)

o Personal Protective Equipment (PPE): Acid-resistant gloves, safety goggles, lab coat, fume
hood.

Methodology:
e Phase Conversion (Calcination):
o Place the a-spodumene concentrate in a ceramic crucible.
o Heat the sample in a muffle furnace to 1050-1100°C at a steady ramp rate.[11]

o Maintain this temperature for 30-120 minutes to ensure complete conversion to 3-
spodumene.[3]

o Allow the furnace to cool and safely remove the 3-spodumene sample. The material
should be more friable.

o Sample Preparation (Grinding):

o Grind the calcined [3-spodumene using a ring mill or ball mill to a fine powder. This step is
critical to increase the reactive surface area.[3]

e Sulfuric Acid Mixing (Acidulation):

o CRITICAL: Perform this step in a well-ventilated fume hood.
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o Weigh a specific amount of the ground [3-spodumene into a beaker or crucible.

o Calculate the stoichiometric amount of H2SOa required for the reaction: 2LiAI(SiO3)2 +
H2S04 — Li2SO4 + H20 + 2AISiO3(OH) (simplified).

o Slowly and carefully add a 30-40% stoichiometric excess of concentrated sulfuric acid to
the B-spodumene powder while mixing to form a consistent paste.

» Sulfation Roasting:

o Place the crucible containing the acid-spodumene mixture into a preheated roasting
furnace.

o Heat the sample to the optimal temperature of 250°C.[5][6][9]
o Maintain the roast for 30-60 minutes.[1][3]
e Leaching:
o After roasting, allow the calcine to cool to a safe temperature (<100°C).

o Transfer the roasted material to a beaker containing DI water. A liquid-to-solid ratio of
approximately 1.85 is effective.[2][5]

o Stir the slurry at room temperature for 15-60 minutes to dissolve the lithium sulfate.[2][5][9]
¢ Solid-Liquid Separation & Analysis:

o Filter the slurry using a vacuum filtration setup to separate the pregnant leach solution
(PLS) containing dissolved lithium sulfate from the solid aluminosilicate residue.

o Wash the filter cake with a small amount of DI water to recover any remaining PLS.

o Analyze the lithium concentration in the PLS using ICP-OES or AAS to determine the
extraction efficiency.

Process Visualization
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The following diagrams illustrate the key workflows and chemical relationships in the sulfuric
acid roasting process.

Roasting Temperature Roasting Time H2S04 Dosage Particle Size

\ |

R
225-250 °C 30-60 min 80-40% Stoichiometric Fine Powder
Excess

N/

Optimal Li Extraction

(>95%)
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Reactants
B-Spodumene Sulfuric Acid
2LIAI(SiOs)2 H2S0a4
AN 7

Roasting
~250°C

Lithium Sulfate Hydrated Aluminosilicate
Li2SOa4 Al203:4Si02-H20
(Water Soluble) (Insoluble)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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